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Compound of Interest

Ethyl 2-hydroxy-3-
Compound Name:

methoxybenzoate
CAS No.: 35030-98-9
Cat. No.: B3131226

Get Quote

Executive Summary

Ethyl 2-hydroxy-3-methoxybenzoate (CAS: 10259-17-3), also known as ethyl o-vanillate, is a
specialized phenolic ester derived from o-vanillin (2-hydroxy-3-methoxybenzaldehyde). Unlike
its ubiquitous isomer ethyl vanillate (4-hydroxy-3-methoxy), this ortho-isomer possesses a
unique substitution pattern that makes it a critical scaffold for synthesizing fused heterocycles
and specific pharmaceutical agents.

This guide details the synthetic utility of ethyl 2-hydroxy-3-methoxybenzoate, focusing on its
role as a precursor for the antispasmodic drug Alibendol and its versatility in constructing 8-
substituted chromone and benzofuran libraries.

Chemical Profile & Structural Significance[1][2][3]
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Property Specification

IUPAC Name Ethyl 2-hydroxy-3-methoxybenzoate
Common Name Ethyl o-vanillate; Ethyl 3-methoxysalicylate
CAS Number 10259-17-3

Molecular Formula C10H1204

Molecular Weight 196.20 g/mol

Kev Moiet Ortho-hydroxy ester (Salicylate motif) with meta-
ey Moie
Y y methoxy group

Structural Utility: The molecule features a "push-pull" electronic system. The C2-hydroxyl group
forms a strong intramolecular hydrogen bond with the C1-ester carbonyl, activating the ring for
electrophilic substitution at the C5 position (para to the hydroxyl). Simultaneously, the C3-
methoxy group provides steric bulk and electron donation, directing subsequent cyclizations
towards the formation of 8-methoxy-substituted heterocycles—a privileged scaffold in medicinal
chemistry.

Core Synthesis: Preparation of the Precursor|[1]

The synthesis of ethyl 2-hydroxy-3-methoxybenzoate is typically achieved via the oxidative
esterification of o-vanillin, avoiding the need for the less accessible 3-methoxysalicylic acid
starting material.

Protocol A: Oxidative Esterification (Catalytic Route)

This modern approach utilizes vanadium pentoxide (

) to catalyze the oxidation of the aldehyde directly to the ester in the presence of hydrogen
peroxide and ethanol.

« Reagents:o-Vanillin (1.0 eq),

(0.05 eq),

(30% aq, 4.0 eq), Ethanol (solvent/reactant).
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e Conditions: Reflux (0-60°C controlled), 4-6 hours.

e Mechanism: Peroxovanadium species oxidize the hemiacetal intermediate formed between
the aldehyde and ethanol.

e Yield: Typically 85-92%.

Protocol B: Classical Silver Oxide Oxidation
e Reagents:o-Vanillin,
, Ethanol.

» Note: While historically significant (cited in early Alibendol patents), this method is less atom-
efficient and more expensive than the vanadium route.

Primary Pharmaceutical Application: Synthesis of
Alibendol

The most commercially significant application of ethyl 2-hydroxy-3-methoxybenzoate is its
role as the key intermediate for Alibendol (an antispasmodic/choleretic agent). The synthesis
exploits the activated C5 position for allylation.

Reaction Pathway[5][6][7][8][9][10][11][12]
» Precursor Formation:o-Vanillin

Ethyl 2-hydroxy-3-methoxybenzoate.

o C-Allylation: The ester undergoes C-alkylation (or O-alkylation followed by Claisen
rearrangement) with allyl bromide to introduce a 2-propenyl group at the C5 position.

o Amidation: The ethyl ester is converted to the hydroxyethyl amide via nucleophilic acyl
substitution with ethanolamine.

Experimental Workflow: Alibendol Synthesis

Step 1: C5-Allylation
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o Reactants: Ethyl 2-hydroxy-3-methoxybenzoate, Allyl bromide,
(base).

» Solvent: Acetone or DMF.

» Conditions: Reflux for 12-24 hours.

e Product: Ethyl 2-hydroxy-3-methoxy-5-(2-propenyl)benzoate.

» Technical Insight: The para position to the hydroxyl (C5) is highly nucleophilic. While O-
alkylation is a competing reaction, high temperatures and specific bases favor the
thermodynamic C-alkylated product (or facilitate the Claisen rearrangement if O-allylation
occurs first).

Step 2: Amidation

Reactants: C5-Allyl intermediate, Ethanolamine (excess).

Conditions: Heat to 100-110°C (neat or in high-boiling solvent like toluene).

Purification: Crystallization from benzene/ethanol.

Final Product: Alibendol (2-Hydroxy-N-(2-hydroxyethyl)-3-methoxy-5-(2-
propenyl)benzamide).

o-Vanillin Ethyl 2-hydroxy-3-methoxybenzoate Allyl By K2CO03) 5-Allyl Intermediate 110°C; Alibendol
(Starting Material) (The Precursor) (Ethyl 2-hydroxy-3-methoxy-5-(2-propenyl)benzoate) (Final API)

Click to download full resolution via product page

Figure 1: Linear synthetic pathway for Alibendol utilizing Ethyl 2-hydroxy-3-methoxybenzoate
as the central pivot.

Divergent Applications: Heterocycle Construction

Beyond Alibendol, this precursor is invaluable for generating 8-methoxy-chromones and
benzofurans, which are scaffolds for flavonoid analogs and kinase inhibitors.
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A. Synthesis of 8-Methoxy-chromones

The ortho-hydroxy ester moiety is a classic setup for the Kostanecki-Robinson reaction or
Claisen condensations.

o Mechanism: Condensation of the acetylated phenol (or reaction with an external active
methylene) followed by cyclization.

o Target: 8-Methoxy-4-chromanone.

» Significance: The 8-methoxy group (derived from the 3-methoxy of the precursor) often
enhances metabolic stability and bioavailability in flavonoid drugs compared to their
unsubstituted analogs.

B. Synthesis of Benzofurans

o Pathway: O-alkylation of the phenol with

-halo ketones or esters, followed by intramolecular aldol condensation (Rap-Stoermer type
cyclization).

o Target: 7-Methoxybenzofuran-2-carboxylates.

Ethyl 2-hydroxy-3-methoxybenzoate

1. C-Allylation| Claisen Condensation O-Alkylation +
2. Amidation (with Active Methylene) \Intramolecular Cyclization

Alibendol 8-Methoxy-chromones 7-Methoxybenzofurans
(Antispasmodic) (Flavonoid Analogs) (Bioactive Scaffolds)

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the precursor in medicinal chemistry.

Safety & Handling
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e Hazards: Ethyl 2-hydroxy-3-methoxybenzoate is generally classified as an irritant (Skin
Irrit. 2, Eye Irrit. 2).

o Storage: Store in a cool, dry place. The phenolic hydroxyl group makes it susceptible to
oxidation over long periods; inert atmosphere (Ar/N2) is recommended for long-term storage.

» Reactivity: Incompatible with strong oxidizing agents and strong bases (which will hydrolyze
the ester).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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